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Introduction

Ofloxacin is a synthetic fluoroquinolone antibiotic that has been widely used to treat a variety
of bacterial infections. The emergence of antimicrobial resistance necessitates accurate and
reliable susceptibility testing to guide appropriate therapeutic choices. The disk diffusion assay,
also known as the Kirby-Bauer test, is a well-established and widely used method for
determining the in vitro susceptibility of bacterial isolates to antimicrobial agents. This
document provides a detailed protocol and application notes for performing ofloxacin
susceptibility testing using the disk diffusion method, in accordance with the standards of the
Clinical and Laboratory Standards Institute (CLSI) and the European Committee on
Antimicrobial Susceptibility Testing (EUCAST).

The principle of the disk diffusion test is based on the diffusion of an antimicrobial agent from
an impregnated paper disk through an agar medium, resulting in a gradient of the antimicrobial
concentration.[1] If the bacterium is susceptible to the agent, a zone of growth inhibition will
appear around the disk. The diameter of this zone is inversely proportional to the minimum
inhibitory concentration (MIC) of the antimicrobial agent and is used to classify the organism as
susceptible, intermediate, or resistant.[1]

Materials and Reagents
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o Ofloxacin antimicrobial susceptibility test disks (5 ug)
e Mueller-Hinton Agar (MHA) plates (4 mm depth)[1]

» Sterile 0.85% saline or Tryptic Soy Broth (TSB)
 Sterile cotton swabs

e 0.5 McFarland turbidity standard

¢ Incubator (35 £ 2°C)

o Calipers or a ruler for measuring zone diameters

e Quality control (QC) strains (e.g., Escherichia coli ATCC® 25922™ Staphylococcus aureus
ATCC® 25923™, Pseudomonas aeruginosa ATCC® 27853™)

Experimental Protocol
Inoculum Preparation

e From a pure, overnight culture (18-24 hours) on a non-selective agar medium, select 3-5
well-isolated colonies of the test organism.

o Transfer the selected colonies into a tube containing 4-5 mL of sterile saline or TSB.
» Vortex the suspension to ensure it is homogenous.

o Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard. This
can be done visually or using a photometric device and corresponds to approximately 1-2 x
108 CFU/mL.[1]

Inoculation of Mueller-Hinton Agar Plate

e Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into the adjusted
bacterial suspension.[2]

o Rotate the swab several times against the inner wall of the tube above the fluid level to
remove excess inoculum.
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o Streak the entire surface of the MHA plate evenly in three directions, rotating the plate
approximately 60 degrees between each streaking to ensure confluent growth.

o Allow the plate to dry for 3-5 minutes with the lid slightly ajar.

Application of Ofloxacin Disks

o Aseptically apply a 5 pg ofloxacin disk to the center of the inoculated MHA plate using
sterile forceps or a disk dispenser.[3][4]

o Gently press the disk to ensure complete contact with the agar surface. Do not move the
disk once it has been placed.

« If testing multiple antimicrobial agents on the same plate, ensure disks are placed at least 24
mm apart to prevent overlapping of inhibition zones.

Incubation

« Invert the plates and place them in an incubator at 35 + 2°C within 15 minutes of disk
application.[2]

e |ncubate for 16-20 hours for most non-fastidious bacteria.

Measurement and Interpretation of Results

 After incubation, measure the diameter of the zone of complete growth inhibition (including
the disk diameter) to the nearest millimeter using calipers or a ruler.

» Read the plates from the back against a dark, non-reflective background with reflected light.

« Interpret the results by comparing the measured zone diameter to the interpretive criteria
provided by CLSI or EUCAST (see Tables 1 and 2).

Quality Control

Routine quality control is essential to ensure the accuracy and reproducibility of the
susceptibility testing results.[5] This involves testing standard QC strains with known
susceptibility patterns concurrently with the clinical isolates. The resulting zone diameters for
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the QC strains should fall within the acceptable ranges specified by the respective standards
organization (see Table 3).

Data Presentation
Table 1: CLSI Interpretive Criteria for Ofloxacin Disk

Diffusion Testing (5 ug disk)

Organism Group Zone Diameter (mm)

Susceptible (S)

Enterobacterales =16
Pseudomonas aeruginosa >16
Staphylococcus spp. =16
Enterococcus spp. =16

Note: Data is based on older CLSI documents as ofloxacin-specific breakpoints are less
common in the most recent M100 editions. Laboratories should refer to the latest CLSI M100
document for the most current recommendations.[6][7]

Table 2: EUCAST Interpretive Criteria for Ofloxacin Disk
Diffusion Testing (5 lisk)

Organism Group Zone Diameter (mm)

Susceptible (S)

Enterobacterales =16
Pseudomonas aeruginosa =16
Staphylococcus spp. =18
Streptococcus pneumoniae 216
Haemophilus influenzae =16
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Note: EUCAST has moved towards reporting only S and R categories for many antimicrobials.
These breakpoints are subject to change and the latest EUCAST breakpoint tables should be
consulted.[8]

Table 3: Quality Control Ranges for Ofloxacin Disk

Diffusion Testing(bpugdisk)

. . CLSI Acceptable Zone EUCAST Acceptable Zone
Quality Control Strain . .
Diameter (mm) Diameter (mm)
Escherichia coli ATCC®
29 - 33 29 - 33
25922™
Staphylococcus aureus N ]
24 - 28 Not specified for ofloxacin
ATCC® 25923™
Pseudomonas aeruginosa
17-21 17-21

ATCC® 27853™

Note: These ranges are subject to change. Always refer to the most recent CLSI M100 and
EUCAST QC documents.[6][9]

Visualization of Experimental Workflow and
Interpretation
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Ofloxacin Disk Diffusion Workflow
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Caption: Workflow for Ofloxacin Disk Diffusion Susceptibility Testing.
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Interpretation Logic for Ofloxacin Susceptibility
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Caption: Decision tree for interpreting ofloxacin susceptibility results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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